Cas no 1934668-15-1 (3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one
• CAS No: 1934668-15-1
• MF: C₈H₁₁BrN₂O₂S
• MW: 279.154139757156
• CID: 5712934
• PubChem ID: 130871287
• Update Time: 2025-10-30

3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one
• 1934668-15-1
• EN300-804077
• 4(1H)-Pyridinone, 3-amino-5-bromo-1-[2-(methylsulfinyl)ethyl]-

• Inchi： 1S/C8H11BrN2O2S/c1-14(13)3-2-11-4-6(9)8(12)7(10)5-11/h4-5H,2-3,10H2,1H3
• InChI Key： INFIAFAVSLTTAG-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)CCS(C)=O)N)=O

Computed Properties

• Exact Mass: 277.97246g/mol
• Monoisotopic Mass: 277.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.722±0.06 g/cm3(Predicted)
• Boiling Point: 456.5±45.0 °C(Predicted)
• pka: 2.94±0.20(Predicted)

Additional information on 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one

Comprehensive Overview of 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one (CAS No. 1934668-15-1)

The compound 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one (CAS No. 1934668-15-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dihydropyridinone core and a methanesulfinylethyl substituent, this compound serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

One of the key structural attributes of 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one is the presence of a bromo substituent at the 5-position, which enhances its reactivity in cross-coupling reactions. This makes it a valuable building block for the construction of more complex molecules, particularly in the field of medicinal chemistry. The amino group at the 3-position further contributes to its utility, enabling derivatization and functionalization to tailor its properties for specific applications.

In recent years, the demand for heterocyclic compounds like 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one has surged, driven by advancements in synthetic methodologies and the growing need for novel therapeutic agents. This compound aligns with current trends in fragment-based drug design and high-throughput screening, where small, structurally diverse molecules are screened for biological activity. Its compatibility with modern click chemistry techniques also positions it as a promising candidate for combinatorial chemistry libraries.

The methanesulfinylethyl moiety in 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one introduces a polar, sulfur-containing functional group that can influence the compound's solubility and binding affinity. This feature is particularly relevant in the context of drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are critical considerations in pharmaceutical development. Researchers are exploring its potential to improve the bioavailability of lead compounds in preclinical studies.

From a synthetic chemistry perspective, 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one offers a platform for the development of catalyzed transformations and green chemistry applications. Its reactivity under mild conditions makes it suitable for environmentally friendly synthetic routes, aligning with the global push toward sustainable chemical practices. Innovations in flow chemistry and microwave-assisted synthesis have further expanded its utility in industrial and academic settings.

In conclusion, 3-Amino-5-bromo-1-(2-methanesulfinylethyl)-1,4-dihydropyridin-4-one (CAS No. 1934668-15-1) represents a multifaceted compound with broad applicability in drug discovery and material science. Its structural complexity and functional group diversity make it a valuable asset for researchers aiming to address unmet medical needs and develop next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy.